Cas no 2091692-83-8 (1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2091692-83-8
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6213410
• PubChem ID: 131427745
• Update Time: 2025-06-13

1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1806198
• [1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
• 2091692-83-8

• Inchi： 1S/C14H21NO/c1-10-5-6-12(16-4)11(7-10)14(9-15)8-13(14,2)3/h5-7H,8-9,15H2,1-4H3
• InChI Key： WSIHSGPATRQFMD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine

Research Brief on 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2091692-83-8)

1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2091692-83-8) is a novel compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropylmethanamine core and substituted phenyl ring, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluations, positioning it as a candidate for further drug development.

The synthesis of 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine involves a multi-step process, including the formation of the cyclopropane ring and subsequent functionalization of the aromatic moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. The compound's structural features, particularly the cyclopropyl group, are believed to contribute to its stability and bioavailability, which are critical factors in drug design.

Preliminary biological studies have explored the compound's interactions with various molecular targets, including neurotransmitter receptors and enzymes. Early findings suggest that 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine may exhibit modulatory effects on the central nervous system, potentially offering therapeutic benefits for neurological disorders. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

In addition to its pharmacological properties, the compound's physicochemical characteristics, such as solubility and lipophilicity, have been investigated. These properties are essential for understanding its pharmacokinetic profile and optimizing its formulation for potential clinical use. Recent computational modeling studies have provided insights into the compound's binding affinity and selectivity, which could guide future structure-activity relationship (SAR) studies.

Despite the promising early results, several challenges remain. The compound's metabolic stability and potential toxicity profiles need to be thoroughly evaluated to ensure its safety for therapeutic applications. Moreover, the scalability of its synthesis and the development of cost-effective production methods are areas that require further attention. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2091692-83-8) represents a promising candidate for drug development, with its unique structural features and preliminary biological activities warranting further investigation. Continued research efforts will be crucial to unlocking its full therapeutic potential and addressing the remaining challenges in its development.